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Comparative Reproductive Toxicity of Insecticides

The table below summarizes key experimental findings on the reproductive toxicity of carbaryl compared to

other pesticide classes.

. Key Reproductive .
Pesticide Class Test System o o Proposed Mechanisms
Toxicity Findings

Carbamates Marine FO: Reduced ovulation, Disruption of sex steroid
(Carbaryl) Medaka abnormal ovarian hormones (e.g., estrogen,
(Fish) [1] development, disrupted testosterone); altered gene
courtship behavior. F1: expression in the hypothalamic-
Similar reproductive pituitary-gonadal (HPG) axis;
defects in offspring. altered DNA methylation [1].
Male Rats Significant reduction in: Inhibition of
[2] testes weight, seminiferous  acetylcholinesterase; induction
tubule diameter, germ of oxidative stress; direct
cells, spermatocytes, damage to testicular cells;
spermatids, and Leydig disruption of pituitary-gonad
cells. Decreased serum axis (decreased testosterone,
testosterone. increased LH & FSH) [2].
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Pesticide Class

Organophosphates
(OPs) & Carbamates
(NMCs)

Pyrethroids

Test System

Albino Rats
[3]

Human
Males
(Meta-
Analysis) [4]

Overview
(Mammals &
Aquatic
Species) [6]

Key Reproductive
Toxicity Findings

Depressed
spermatogenesis;

sloughing of germinal cells;

distorted shape of
seminiferous tubules;
edema in interstitial
spaces.

A pooled bias-adjusted
standardized mean
difference in sperm
concentration of -0.30
(95% CI: -0.49, -0.10)
between more- and less-
exposed men.

Reported to cause
reproductive toxicity in
humans and oxidative
stress in aquatic species.

Detailed Experimental Protocols

Proposed Mechanisms

Histopathological damage to
testicular structure.

Cholinesterase inhibition;
endocrine disruption; oxidative
stress; potential epigenetic
modifications in sperm [4] [5].

Neurotoxicity; induction of
oxidative stress.

The following details the methodologies from key studies cited in the comparison table, which are critical for

evaluating the experimental evidence.

1. Chronic Exposure in Marine Medaka (Oryzias melastigma) [1]

e Test Organism: Female marine medaka (a model marine fish).

e Exposure Protocol: Parental generation (FO) was exposed to carbaryl at environmentally relevant

concentrations (0, 0.1, 1, 10, and 100 pg/L) from the embryonic stage until 6 months of age.

e Assessment Endpoints:
o Reproductive Performance: Fecundity (egg production), gonadosomatic index (GSI), ovarian
histology, and courtship behavior.

o Physiological Measurements: Levels of sex steroid hormones (e.g., estrogen).
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o Molecular Analysis: Gene expression related to the HPG axis and DNA methylation in ovarian
tissue. The F1 offspring were raised in clean water and assessed for similar endpoints.

2. Male Rat Study on the Pituitary-Gonad Axis [2]

e Test Organism: Adult male Wistar rats (10-12 weeks old).

e Exposure Protocol: Intraperitoneal (i.p.) injection of carbaryl at 10 mg/kg and 30 mg/kg body
weight, or a vehicle control (olive oil), for 35 days.

¢ Tissue and Analysis:

o Histopathology: Testes were dissected, fixed, sectioned, and stained (H&E) for microscopic
examination. Quantitative counts of germ cells, spermatocytes, spermatids, and Leydig cells
were performed. The diameter of seminiferous tubules was measured.

o Hormonal Assay: Blood serum was analyzed using radioimmunoassay kits to measure
testosterone, Luteinizing Hormone (LH), and Follicle-Stimulating Hormone (FSH) levels.

3. Systematic Review and Meta-Analysis on Human Sperm Concentration [4]

e Search Strategy: Three scientific databases (PubMed, Scopus, Web of Science), two U.S.
government databases, and five non-governmental organization websites were searched for
epidemiological studies through August 11, 2022.

¢ Eligibility Criteria: Included studies on adult men (=18 years) with exposure to organophosphate
(OP) or N-methyl carbamate (NMC) insecticides, with a comparison group and sperm concentration
as the outcome.

e Data Analysis: A three-level multivariate random-effects meta-analysis model was used to pool bias-
adjusted standardized mean differences in sperm concentration between more- and less-exposed
groups.

Proposed Signaling Pathway for Carbaryl's
Reproductive Toxicity

Research suggests carbaryl disrupts the hypothalamic-pituitary-gonadal (HPG) axis, a key regulatory

system for reproduction. The following diagram illustrates this proposed pathway, integrating findings from

multiple animal studies [1] [7] [2].
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The diagram above summarizes the complex pathway by which carbaryl exposure is thought to lead to

reproductive toxicity.

Key Insights for Researchers

e Multi-Species and Multi-Generational Effects: The toxicity of carbaryl is not limited to a single
species or sex. Evidence from fish and rodent models shows adverse outcomes in both males and
females, with some studies indicating these effects can be transmitted to the next generation via
epigenetic mechanisms like altered DNA methylation [1] [5].

e Comparative Toxicity with OPs: The recent meta-analysis indicates that the effect of carbamates
(like carbaryl) and organophosphates on human sperm concentration is significant and comparable,
with a pooled negative effect size [4]. This suggests that the replacement of older pesticides with
these "contemporary use" insecticides may not have mitigated reproductive risks.
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¢ Mechanistic Complexity: Carbaryl's reproductive toxicity is likely pleiotropic, arising from a
combination of its primary neurotoxic action (AChE inhibition), direct endocrine disruption, induction of
oxidative stress, and epigenetic reprogramming [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Effects of whole life-cycle exposure to carbaryl on ... [sciencedirect.com]

2. The effect of Carbaryl on the pituitary-gonad axis in male rats [pmc.ncbi.nim.nih.gov]
3., A Carbaryl Causes “ Pesticide " in Albino Rats Reproductive Toxicity [omicsonline.org]
4. Adult Organophosphate and Carbamate Insecticide ... [pmc.ncbi.nim.nih.gov]

5. Study Confirms Connection Between Exposure to ... [beyondpesticides.org]

6. Pyrethroid pesticides: An overview on classification ... [sciencedirect.com]

7. Long-term carbaryl exposure leads to behavioral ... [sciencedirect.com]

To cite this document: Smolecule. [carbaryl reproductive toxicity comparison other pesticides].
Smolecule, [2026]. [Online PDF]. Available at:
[https://www.smolecule.com/products/b522664#carbaryl-reproductive-toxicity-comparison-other-

pesticides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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